Cas no 608515-52-2 (3-methoxyisoquinoline-8-carboxylic acid)

• Product Name: 3-methoxyisoquinoline-8-carboxylic acid
• CAS No: 608515-52-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD16652272
• CID: 4063557
• PubChem ID: 52270661
• Update Time: 2025-04-22

3-methoxyisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinecarboxylic acid, 3-methoxy-
• 3-methoxyisoquinoline-8-carboxylic acid
• SCHEMBL5657793
• DS-016656
• 3-Methoxyisoquinoline-8-carboxylicacid
• SHNCXNSCVRCDRV-UHFFFAOYSA-N
• 608515-52-2
• 3-methoxy-8-Isoquinolinecarboxylic acid

• MDL： MFCD16652272
• Inchi： 1S/C11H9NO3/c1-15-10-5-7-3-2-4-8(11(13)14)9(7)6-12-10/h2-6H,1H3,(H,13,14)
• InChI Key： SHNCXNSCVRCDRV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2C(O)=O)C=C(OC)N=1

Computed Properties

• Exact Mass: 203.058243149Da
• Monoisotopic Mass: 203.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives